Cas no 1805503-33-6 (1-Bromo-2-fluoro-3-fluoromethoxy-4-nitrobenzene)

• Product Name: 1-Bromo-2-fluoro-3-fluoromethoxy-4-nitrobenzene
• CAS No: 1805503-33-6
• MF: C₇H₄BrF₂NO₃
• MW: 268.012368202209
• CID: 4972568
• Update Time: 2025-10-29

1-Bromo-2-fluoro-3-fluoromethoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-3-fluoromethoxy-4-nitrobenzene

• Inchi： 1S/C7H4BrF2NO3/c8-4-1-2-5(11(12)13)7(6(4)10)14-3-9/h1-2H,3H2
• InChI Key： RGYGYDSDWGNXKQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1F)OCF)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 3
• Topological Polar Surface Area: 55

Additional information on 1-Bromo-2-fluoro-3-fluoromethoxy-4-nitrobenzene

1-Bromo-2-fluoro-3-fluoromethoxy-4-nitrobenzene (CAS No. 1805503-33-6)

1-Bromo-2-fluoro-3-fluoromethoxy-4-nitrobenzene, with the CAS registry number 1805503-33-6, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique substitution pattern on the benzene ring, featuring a bromine atom at position 1, a fluorine atom at position 2, a fluoromethoxy group at position 3, and a nitro group at position 4. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable precursor in various synthetic pathways and applications.

The synthesis of 1-bromo-2-fluoro-3-fluoromethoxy-4-nitrobenzene typically involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods and selective substitution techniques have significantly improved the efficiency of its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the bromine and fluorine substituents in a highly regioselective manner. Additionally, the incorporation of fluoromethoxy groups has been optimized through nucleophilic aromatic substitution strategies, leveraging the activating effects of the nitro group to facilitate these transformations.

One of the most notable applications of this compound lies in its role as an intermediate in the synthesis of advanced pharmaceutical agents. The presence of multiple electron-withdrawing groups (EWGs) such as bromine, fluorine, and nitro groups makes it an ideal candidate for generating bioactive molecules with tailored pharmacokinetic profiles. Recent studies have demonstrated its utility in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy. By strategically modifying the substituent pattern on the benzene ring, researchers have achieved enhanced binding affinities and selectivities for these enzyme targets.

Beyond pharmaceutical applications, 1-bromo-2-fluoro-3-fluoromethoxy-4-nitrobenzene has also found relevance in materials science. Its unique electronic properties make it a promising candidate for use in organic semiconductors and optoelectronic devices. For example, studies have shown that incorporating this compound into polymer blends can significantly improve charge transport characteristics, paving the way for next-generation flexible electronics. Furthermore, its resistance to photodegradation under UV light exposure has been highlighted as a key advantage for applications in light-emitting diodes (LEDs) and solar cells.

In terms of physical properties, this compound exhibits a melting point of approximately 155°C and a boiling point around 280°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, which facilitates its handling during synthetic procedures. The compound's stability under ambient conditions is excellent; however, prolonged exposure to moisture or strong oxidizing agents may lead to decomposition products that require careful characterization.

From an environmental standpoint, recent research has focused on assessing the biodegradability and ecotoxicological impacts of 1-bromo-2-fluoro-3-fluoromethoxy-4-nitrobenzene. Initial findings suggest that while it demonstrates moderate persistence in aqueous environments due to its recalcitrant structure, it does not exhibit acute toxicity to aquatic organisms at concentrations typically encountered during industrial processes. These insights are crucial for guiding safe handling practices and waste management strategies associated with this compound.

In conclusion, 1-bromo-2-fluoro-3-fluoromethoxy-4-nitrobenzene stands as a versatile building block in modern organic synthesis. Its unique combination of substituent effects renders it invaluable across diverse scientific domains, from drug discovery to materials engineering. As research continues to uncover novel applications and optimization strategies for this compound, its role in advancing cutting-edge technologies is expected to grow significantly.